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Compound of Interest

Compound Name: 2,3-Dichloronitrobenzene

Cat. No.: B165493

Technical Support Center: 2,3-
Dichloronitrobenzene

This technical support center provides guidance for researchers, scientists, and drug
development professionals on the safe handling and storage of 2,3-Dichloronitrobenzene.

Frequently Asked Questions (FAQSs)
Q1: What are the primary hazards associated with 2,3-Dichloronitrobenzene?

Al: 2,3-Dichloronitrobenzene is a combustible solid that can cause severe skin and eye
irritation.[1] It may also cause irritation to the respiratory and digestive tracts.[1] In case of fire,
it can release irritating and highly toxic gases.[1] High concentrations of its dust particles may
form explosive mixtures with air.[2]

Q2: What are the immediate first aid measures in case of exposure?
A2:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

o Skin Contact: Remove contaminated clothing and shoes. Flush skin with plenty of water for
at least 15 minutes. Seek medical attention.[1]
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 Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. If the person is not breathing, give artificial respiration. Seek medical attention.[1]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water. Never give anything by mouth to an
unconscious person. Seek medical attention.[1]

Q3: What personal protective equipment (PPE) is required when handling 2,3-
Dichloronitrobenzene?

A3:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[1]

» Skin Protection: Wear impervious gloves and appropriate protective clothing to prevent skin
exposure.[1][3]

» Respiratory Protection: Use a NIOSH-approved respirator with an organic vapor/acid gas
cartridge and a dust/mist filter, especially where weighing and diluting the neat chemical.[2]

[4]
Q4: How should | properly store 2,3-Dichloronitrobenzene?

A4: Store in a tightly closed container in a cool, dry, and well-ventilated area.[1] It should be
stored away from incompatible substances such as oxidizing agents, acids, bases, amines,
and non-noble metals.[1][2] Keep it away from sources of ignition.[2][4] Some sources
recommend refrigeration.[4]

Q5: What should I do in case of a small spill?

A5: For small spills, first, remove all sources of ignition. Dampen the solid spill material with
ethanol and transfer it to a suitable container. Use absorbent paper dampened with ethanol to
collect any remaining material. Seal the absorbent paper and any contaminated clothing in a
vapor-tight plastic bag for disposal. Wash all contaminated surfaces with ethanol followed by
soap and water.[4]

Troubleshooting Guides
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Issue: | am experiencing skin irritation after handling the compound.
e Possible Cause: Direct skin contact with 2,3-Dichloronitrobenzene.

e Solution: As a first aid measure, immediately flush the affected skin with running water and
soap if available.[3] Seek medical attention if irritation persists.[3] Review your handling
procedures and ensure you are wearing the correct type of impervious gloves and protective
clothing. Ensure gloves are inspected for tears or holes before use.

Issue: There is a faint, characteristic odor in the lab where 2,3-Dichloronitrobenzene is used.
e Possible Cause: Inadequate ventilation or a small, undetected spill.

o Solution: Immediately check the ventilation in the area. Ensure that all work with the
compound is conducted in a well-ventilated area or a chemical fume hood.[1][3] Carefully
inspect the work area for any spills. If a spill is found, follow the appropriate spill cleanup
procedure. If the odor persists, evacuate the area and contact your institution's
environmental health and safety department.

Issue: The solid material appears to have discolored or changed in appearance.
e Possible Cause: Potential contamination or degradation of the compound.

e Solution: Do not use the material. Isolate the container and label it clearly. Contact the
manufacturer or supplier for further guidance. Review your storage conditions to ensure they
align with the recommended guidelines of a cool, dry, well-ventilated area away from
incompatible substances.[1]

Data Presentation

Physical and Chemical Properties
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Property

Value

Molecular Formula

C6H3CI2NO2

Molecular Weight 192.00 g/mol [5]
Colorless to yellow solid; Light yellow crystals or
Appearance ] ]
yellow crystalline solid[2][6]
Melting Point Approx. 61.11°C (142°F)[2]
Boiling Point Approx. 260°C (500°F)[2]
Flash Point Approx. 123°C (253.4°F)[1][2]

Water Solubility

Insoluble[4][6]

Density

1.449 g/mL at 25°CJ[6]

Fire Hazard Data

NFPA Rating Value
Health 1
Flammability 0
Instability 0
Source:[1]

Experimental Protocols

Protocol 1: Safe Weighing and Handling of 2,3-Dichloronitrobenzene

e Preparation:

o Ensure a calibrated analytical balance is located inside a chemical fume hood.

o Verify that the fume hood is functioning correctly.
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o Don appropriate PPE: chemical safety goggles, impervious gloves, and a lab coat. A
NIOSH-approved respirator is recommended.[2]

e Procedure:
o Place a clean, dry weighing vessel on the balance and tare it.

o Carefully transfer the desired amount of 2,3-Dichloronitrobenzene from the stock
container to the weighing vessel using a clean spatula.

o Avoid generating dust.[1] If dust is generated, ensure it is contained within the fume hood.
o Securely close the stock container immediately after use.
o Record the weight.

e Post-Handling:

[e]

Clean the spatula and any other utensils used.

o

Wipe down the balance and the surrounding area within the fume hood.

[¢]

Properly dispose of any contaminated materials (e.g., weighing paper, gloves) in a
designated hazardous waste container.

o Wash hands thoroughly with soap and water after handling.[1][3]
Protocol 2: Emergency Spill Response (Small Spill)
o Immediate Actions:

o Alert personnel in the immediate area.

o Remove all sources of ignition.[4]

o Ensure the area is well-ventilated.

e Containment and Cleanup:
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[e]

Put on appropriate PPE, including respiratory protection.

(¢]

Dampen the spilled solid with ethanol to prevent dust generation.[4]

Carefully sweep or scoop the dampened material into a labeled, sealable container for

[¢]

hazardous waste.[4]

Use absorbent paper dampened with ethanol to wipe up any remaining residue.[4]

[¢]

e Decontamination and Disposal:

o Place the used absorbent paper and any contaminated PPE into a sealed, vapor-tight

plastic bag for disposal.[4]
o Wash the spill area with ethanol, followed by a thorough wash with soap and water.[4]

o Dispose of all waste materials according to institutional and local regulations.

Visualizations
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Caption: Workflow for the safe handling of 2,3-Dichloronitrobenzene.
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Caption: Decision tree for responding to a 2,3-Dichloronitrobenzene spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

¢ 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
¢ 2. lanxess.com [lanxess.com]

» 3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b165493?utm_src=pdf-body-img
https://www.benchchem.com/product/b165493?utm_src=pdf-body
https://www.benchchem.com/product/b165493?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/36342.pdf
https://lanxess.com/-/media/project/lanxess/corporate-internet/07_us-media/us-documents/products-brands-docs/product-safety-assessments/23dichloronitrobenzene.pdf
https://store.apolloscientific.co.uk/storage/msds/OR1391_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

4. 2,3-DICHLORONITROBENZENE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

5. esslabshop.com [esslabshop.com]

6. 2,3-Dichloronitrobenzene | 3209-22-1 [chemicalbook.com]

To cite this document: BenchChem. [Safe handling and storage procedures for 2,3-
Dichloronitrobenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165493#safe-handling-and-storage-procedures-for-2-
3-dichloronitrobenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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